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Compound of Interest

Compound Name: (2-pyridyldithio)-PEG4-alcohol

Cat. No.: B604962

This document provides the molecular weight and other key chemical properties of (2-
pyridyldithio)-PEG4-alcohol, a bifunctional linker molecule commonly utilized in
bioconjugation and drug development. The data is compiled from various chemical suppliers
and databases.

Chemical Properties and Molecular Weight

(2-pyridyldithio)-PEG4-alcohol is a polyethylene glycol (PEG) based linker containing a
pyridyl disulfide group and a terminal alcohol (hydroxyl) group. The pyridyl disulfide moiety is
reactive towards thiol groups, enabling the conjugation to cysteine residues in proteins, while
the hydroxyl group can be further modified. The hydrophilic PEG chain enhances the solubility
of the resulting conjugate.

The key quantitative data for this compound are summarized in the table below.
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Property Value Source
Molecular Weight 319.44 g/mol [1112][3]
Molecular Formula C13H21NO4S:2 [1][3]
CAS Number 851961-99-4 [1][4]
Purity =298% [1]

2-[2-[2-[2-(pyridin-2-
IUPAC Name yldisulfanyl)ethoxy]ethoxyletho  [4]

xy]ethanol

Experimental Protocols and Visualizations

The determination of a compound's theoretical molecular weight is based on its chemical
formula, derived from the atomic weights of its constituent elements as found on the periodic
table. This is a standard calculation and does not involve an experimental protocol.

Experimental techniques such as mass spectrometry are used to confirm the molecular weight
of a synthesized compound, and nuclear magnetic resonance (NMR) spectroscopy is used to
confirm its structure.[5] However, detailed protocols for these standard analytical methods are
extensive and beyond the scope of this document.

The request for diagrams of signaling pathways or experimental workflows is not applicable to
the characterization of a single small molecule's intrinsic properties like molecular weight. Such
diagrams are typically used to illustrate complex biological processes or multi-step
experimental procedures. Therefore, no Graphviz diagrams are provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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